Cas no 1006470-69-4 (4-bromo-1-ethyl-5-methyl-1H-pyrazol-3-amine)

4-bromo-1-ethyl-5-methyl-1H-pyrazol-3-amine structure
1006470-69-4 structure
Product Name:4-bromo-1-ethyl-5-methyl-1H-pyrazol-3-amine
CAS No:1006470-69-4
MF:C6H10BrN3
MW:204.06769990921
MDL:MFCD06805193
CID:3160055
PubChem ID:19619861
Update Time:2025-04-21

4-bromo-1-ethyl-5-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-1-ethyl-5-methyl-1H-pyrazol-3-amine
    • 4-bromo-1-ethyl-5-methylpyrazol-3-amine
    • STL414487
    • G88714
    • CS-0240832
    • 1006470-69-4
    • BBL040977
    • AKOS000308927
    • 4-bromo-1-ethyl-5-methyl-pyrazol-3-amine
    • GQB47069
    • CHEMBL5013951
    • EN300-230235
    • MDL： MFCD06805193
    • Inchi： 1S/C6H10BrN3/c1-3-10-4(2)5(7)6(8)9-10/h3H2,1-2H3,(H2,8,9)
    • InChI Key： JODYQZSWGAVVGI-UHFFFAOYSA-N
    • SMILES： BrC1C(N)=NN(CC)C=1C

Computed Properties

  • Exact Mass: 203.00581Da
  • Monoisotopic Mass: 203.00581Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 43.8Ų

4-bromo-1-ethyl-5-methyl-1H-pyrazol-3-amine Pricemore >>

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